Cas no 2111738-31-7 (1-(5-Methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-Methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2111738-31-7
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 5777102
• PubChem ID: 135170637
• Update Time: 2025-10-28

1-(5-Methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20320555
• 2111738-31-7
• EN300-1817042
• 1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile
• 1-(5-Methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile

• Inchi： 1S/C8H8N2O/c1-6-4-7(10-11-6)8(5-9)2-3-8/h4H,2-3H2,1H3
• InChI Key： GXPUTKODEVBMDN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2(C#N)CC2)=N1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-(5-Methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile

1-(5-Methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile (CAS No. 2111738-31-7): A Comprehensive Overview

1-(5-Methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile (CAS No. 2111738-31-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing heterocyclic molecule features a cyclopropane ring linked to a 5-methyl-1,2-oxazole moiety, making it a valuable building block for drug discovery and material science applications.

The structural uniqueness of 1-(5-methyl-1,2-oxazol-3-yl)cyclopropanecarbonitrile lies in its combination of three important pharmacophores: the oxazole ring, cyclopropyl group, and nitrile functionality. This trifecta of functional groups contributes to its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its potential as a precursor for bioactive molecules in treating inflammatory conditions and metabolic disorders.

From a synthetic chemistry perspective, 1-(5-methylisoxazol-3-yl)cyclopropanecarbonitrile presents interesting challenges and opportunities. The cyclopropane-carbonitrile moiety offers a rigid framework that can influence the conformational properties of larger molecules, while the methyloxazole component provides sites for further functionalization. These characteristics make it particularly valuable for structure-activity relationship (SAR) studies in drug development programs.

The compound's physicochemical properties have been the subject of recent investigations. With a molecular weight of 162.18 g/mol, 1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile demonstrates moderate polarity due to its nitrile group and heteroaromatic system. These properties influence its solubility profile, making it suitable for various organic transformations and formulation development. Researchers are particularly interested in its potential as a privileged scaffold for fragment-based drug design.

In the context of current pharmaceutical trends, 1-(5-methyloxazol-3-yl)cyclopropanecarbonitrile aligns with the growing demand for small molecule modulators of protein-protein interactions. Its compact yet functionalized structure makes it an attractive candidate for probing biological targets that have proven difficult to address with larger molecules. This has led to increased patent activity surrounding derivatives of this core structure in recent years.

The agrochemical industry has also shown interest in 1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile derivatives as potential precursors for novel crop protection agents. The oxazole-cyclopropane framework appears in several recently developed fungicides and insecticides, demonstrating the versatility of this chemical architecture. Researchers are particularly exploring its use in developing resistance-breaking formulations that address current challenges in sustainable agriculture.

From a commercial availability standpoint, 1-(5-methylisoxazol-3-yl)cyclopropanecarbonitrile is typically supplied as a high-purity crystalline solid by specialty chemical manufacturers. The global market for this compound has seen steady growth, driven by increasing R&D investments in precision medicine and green chemistry applications. Current pricing trends reflect its status as a research-grade chemical with expanding applications across multiple industries.

Analytical characterization of 1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile typically involves a combination of techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's distinct spectral signatures, particularly the characteristic signals from its cyclopropyl protons and oxazole ring, facilitate quality control and structural confirmation. These analytical methods are crucial for ensuring batch-to-batch consistency in research applications.

Recent publications have highlighted innovative synthetic routes to 1-(5-methyloxazol-3-yl)cyclopropanecarbonitrile that improve yield and reduce environmental impact. Green chemistry approaches utilizing catalytic methods and solvent optimization have emerged as important developments in its production. These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthesis and atom economy principles.

Looking forward, the scientific community anticipates expanded applications for 1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile in materials science. Its unique electronic properties and rigid structure make it a candidate for developing advanced organic semiconductors and photoactive materials. Early-stage research suggests potential in organic light-emitting diodes (OLEDs) and other electronic applications, though these investigations remain preliminary.

For researchers working with 1-(5-methylisoxazol-3-yl)cyclopropanecarbonitrile, proper handling and storage recommendations include protection from moisture and storage under inert atmosphere when in solution form. While not classified as hazardous under standard conditions, good laboratory practices should be followed, including the use of appropriate personal protective equipment during handling and synthesis operations.

The intellectual property landscape surrounding 1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile continues to evolve, with new patents emerging regularly. Most claims focus on specific derivatives and their therapeutic applications, particularly in oncology and CNS disorders. This active patent space indicates sustained commercial interest in this chemical scaffold and its potential to generate valuable drug candidates.

In conclusion, 1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carbonitrile (CAS No. 2111738-31-7) represents an important structural motif in modern medicinal and agricultural chemistry. Its combination of synthetic accessibility and biological relevance ensures its continued prominence in research programs worldwide. As synthetic methodologies advance and biological understanding deepens, this compound and its derivatives are likely to play increasingly significant roles in addressing current challenges in human health and sustainable agriculture.